N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-(4-fluorophenyl)acetamide
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Description
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H14FNO3 and its molecular weight is 359.356. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Antiplatelet Activity
- Synthesis and Biological Properties : A study by Stasevych et al. (2022) involved the synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-1(2)-yl)-2-(R-thio) acetamides and their evaluation for antioxidant and antiplatelet activities. The study found that compounds with a substituent in the first position of the anthracedione core showed better antioxidant properties. Moreover, certain compounds exhibited significant antiplatelet activity in vitro, indicating their potential therapeutic applications (Stasevych et al., 2022).
Antimicrobial Activity
- Synthesis and Antimicrobial Actions : Zvarich et al. (2014) synthesized new amino-acid derivatives of 9,10-anthraquinone and tested their antimicrobial properties. These compounds demonstrated significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Zvarich et al., 2014).
Optoelectronic Applications
- Nanostructured Thin Films : A study by Ammar et al. (2021) explored the use of nanostructured films of certain derivatives of this compound for optoelectronic applications. The study highlighted the promising optical and electrical characteristics of these films, indicating their suitability for various optoelectronic field applications (Ammar et al., 2021).
Anti-Inflammatory Activity
- Synthesis and Biological Evaluation : Research by Sunder and Maleraju (2013) involved synthesizing derivatives of the compound and evaluating their anti-inflammatory activity. Certain derivatives exhibited significant anti-inflammatory properties, making them candidates for further investigation in this area (Sunder & Maleraju, 2013).
Herbicidal Activity
- Synthesis and Evaluation as Herbicides : A study by Wu et al. (2011) focused on designing and synthesizing novel derivatives of the compound and evaluating their herbicidal activities. Some of these compounds showed effective herbicidal activities against various weeds, indicating their potential use in agriculture (Wu et al., 2011).
Properties
IUPAC Name |
N-(9,10-dioxoanthracen-2-yl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14FNO3/c23-14-7-5-13(6-8-14)11-20(25)24-15-9-10-18-19(12-15)22(27)17-4-2-1-3-16(17)21(18)26/h1-10,12H,11H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTIKUUKGCSEUKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.